molecular formula C9H16N4O B8447077 3-Azido-5-isopropyl-azepan-2-one

3-Azido-5-isopropyl-azepan-2-one

Cat. No.: B8447077
M. Wt: 196.25 g/mol
InChI Key: MHPPWJVTQHKOFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Azido-5-isopropyl-azepan-2-one is a useful research compound. Its molecular formula is C9H16N4O and its molecular weight is 196.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16N4O

Molecular Weight

196.25 g/mol

IUPAC Name

3-azido-5-propan-2-ylazepan-2-one

InChI

InChI=1S/C9H16N4O/c1-6(2)7-3-4-11-9(14)8(5-7)12-13-10/h6-8H,3-5H2,1-2H3,(H,11,14)

InChI Key

MHPPWJVTQHKOFD-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1CCNC(=O)C(C1)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloro-5-isopropyl-azepan-2-one (3.4 g, 18 mmol) and sodium azide (3.51 g, 53.9 mmol) were reacted in dry dimethyl sulfoxide (50 ml) overnight at 80° C. under an argon atmosphere. The reaction mixture was allowed to cool to r.t. diluted with water (200 ml) and extrated with CH2Cl2 (4×). The combined organic fractions were washed with water (3×), brine and dried (MgSO4) filtered and evaporated under reduced pressure. The crude yellow oil was purified over silica gel (ethyl acetate/n-heptane 1:2): yellow oil 2.6 g (70%); MS: m/e=197.4 (MH+)
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
3.51 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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